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Basic Information and Storage Conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arp-100

CAS No.: 704888-90-4

Cat. No.: S519372

The table below summarizes the key characteristics and storage requirements for ARP-100.

Property Description

Molecular Weight 364.42 g/mol [1] [2]

CAS Number 704888-90-4 [1] [2]

Chemical Formula C17H20N20sS [1] [2]

Storage Form Solid (Powder) [1] [2]

Recommended Powder Storage -20°C [1] [2]

Powder Shelf Life 3 years from date of receipt [1] [2]

Solution Form Recommended Storage Shelf Life
Reconstituted in DMSO (10 mM stock) -80°C 6 months [1]
Reconstituted in DMSO (10 mM stock) -20°C 1 month [1]

Experimental Handling and In Vitro Protocol
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For cell-based experiments, ARP-100 is typically dissolved in DMSO to create a concentrated stock solution

(e.g., 10-100 mM) [1] [2]. This stock solution should be aliquoted to avoid repeated freeze-thaw cycles.

The experimental workflow for studying ARP-100's anti-invasive effects can be summarized as follows:

Prepare ARP-100 Stock

l
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e Cell Line: HT1080 sarcoma cells [2].

¢ Key Step: Cells are plated on Matrigel to simulate an extracellular matrix environment for invasion
studies [2].

e Treatment: After cell adhesion, cells are incubated with 50 nM ARP-100 for 1 hour to observe its
inhibitory effect [2].
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e Outcome Measurement: The anti-invasive property is quantified by counting the total number of
invasive elongations that the cells form into the Matrigel [1] [2].

Important Handling Notes

¢ Solubility: ARP-100 is soluble in DMSO at 100 mg/mL (274.41 mM) [1]. Note that hygroscopic
(wet) DMSO can significantly impact solubility, so it is best to use newly opened, anhydrous
DMSO [1].

e Research Use Only: This compound is strictly for research purposes and is not for sale to patients

[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b519372#arp-100-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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